Cas no 876149-42-7 (tert-Butyl 3-((((benzyloxy)carbonyl)amino)methyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-((((benzyloxy)carbonyl)amino)methyl)azetidine-1-carboxylate
• CAS No: 876149-42-7
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• MDL: MFCD08704518
• CID: 1038546
• PubChem ID: 45072305
• Update Time: 2025-04-20

tert-Butyl 3-((((benzyloxy)carbonyl)amino)methyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((((benzyloxy)carbonyl)amino)methyl)azetidine-1-carboxylate
• 1,1-dimethylethyl 3-[({[(phenylmethyl)oxy]carbonyl}amino)methyl]-1-azetidinecarboxylate
• 1-N-BOC-3-CBZ-aminomethyl azetidine
• 1-n-boc-3-cbz-aminomethylazetidine
• BS-24055
• SCHEMBL2826301
• A842293
• tert-butyl 3-(phenylmethoxycarbonylaminomethyl)azetidine-1-carboxylate
• SB51501
• CS-0205569
• DTXSID201130317
• XSAOENDFFVJNFA-UHFFFAOYSA-N
• 1,1-Dimethylethyl 3-[[[(phenylmethoxy)carbonyl]amino]methyl]-1-azetidinecarboxylate
• BKB14942
• tert-butyl 3-({[(benzyloxy)carbonyl]amino}methyl)azetidine-1-carboxylate
• FT-0745977
• AKOS015922986
• 876149-42-7
• tert-Butyl 3-((benzyloxycarbonylamino)methyl)azetidine-1-carboxylate
• tert-Butyl3-((((benzyloxy)carbonyl)amino)methyl)azetidine-1-carboxylate

• MDL： MFCD08704518
• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(21)19-10-14(11-19)9-18-15(20)22-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,18,20)
• InChI Key： XSAOENDFFVJNFA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CNC(=O)OCC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9Ų